Cas no 1342046-86-9 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine
• CAS No: 1342046-86-9
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6591816
• PubChem ID: 63810861
• Update Time: 2024-01-15

4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine
• Pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-
• F6592-2421
• AKOS013123102
• 1342046-86-9
• 4-(3,5-dimethylpyrazol-1-yl)-2-methylpyrimidine

• Inchi： 1S/C10H12N4/c1-7-6-8(2)14(13-7)10-4-5-11-9(3)12-10/h4-6H,1-3H3
• InChI Key： LNGZLAUTRMXQAC-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(N2C(C)=CC(C)=N2)=N1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 304.3±27.0 °C(Predicted)
• pka: -0.02±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives